Cas no 1806962-01-5 (2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxaldehyde
• CAS No: 1806962-01-5
• MF: C₈H₆F₂N₂O₄
• MW: 232.141048908234
• CID: 4803835
• Update Time: 2025-10-29

2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxaldehyde

• Inchi： 1S/C8H6F2N2O4/c1-16-5-2-11-6(8(9)10)4(3-13)7(5)12(14)15/h2-3,8H,1H3
• InChI Key： QNBPSUMUEUXNSU-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(C(=CN=1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 0.8
• Topological Polar Surface Area: 85

Additional information on 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxaldehyde

Comprehensive Overview of 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxaldehyde (CAS No. 1806962-01-5)

2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxaldehyde (CAS No. 1806962-01-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the nitropyridine family, which is known for its versatile applications in medicinal chemistry and material science. The presence of both difluoromethyl and nitro groups in its structure makes it a valuable intermediate for synthesizing more complex molecules with potential biological activity.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their unique physicochemical properties and enhanced bioavailability. Researchers are particularly interested in 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxaldehyde as a building block for designing novel antimicrobial agents and enzyme inhibitors. Its carboxaldehyde functionality allows for further derivatization, enabling the creation of targeted compounds for drug discovery programs.

The synthesis of 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxaldehyde involves multi-step organic reactions, including nitration, methoxylation, and difluoromethylation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to characterize the compound and confirm its structural integrity.

From an industrial perspective, 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxaldehyde is often utilized in the development of crop protection chemicals. Its nitropyridine core exhibits strong interactions with biological targets, making it a promising candidate for pesticide formulations. Additionally, the compound's stability under various environmental conditions has made it a subject of interest for sustainable agriculture solutions.

One of the most frequently asked questions about 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxaldehyde revolves around its solubility and reactivity. Studies indicate that the compound is moderately soluble in polar organic solvents such as DMSO and DMF, which facilitates its use in laboratory settings. Its aldehyde group is highly reactive, allowing for condensation reactions with amines and hydrazines to form Schiff bases and hydrazones, respectively.

Another area of growing interest is the potential application of 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxaldehyde in material science. The compound's ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalysis and coordination chemistry. These properties could pave the way for innovations in green chemistry and renewable energy technologies.

In conclusion, 2-(Difluoromethyl)-5-methoxy-4-nitropyridine-3-carboxaldehyde (CAS No. 1806962-01-5) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity profile make it a valuable asset for researchers and industrial chemists alike. As the scientific community continues to explore its potential, this compound is expected to play a pivotal role in advancing drug discovery, agricultural science, and material innovation.